Cas no 1804742-58-2 (Methyl 4-(aminomethyl)-5-fluoro-2-(trifluoromethoxy)pyridine-3-carboxylate)

• Product Name: Methyl 4-(aminomethyl)-5-fluoro-2-(trifluoromethoxy)pyridine-3-carboxylate
• CAS No: 1804742-58-2
• MF: C₉H₈F₄N₂O₃
• MW: 268.165036201477
• CID: 4829561
• Update Time: 2025-06-09

Methyl 4-(aminomethyl)-5-fluoro-2-(trifluoromethoxy)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(aminomethyl)-5-fluoro-2-(trifluoromethoxy)pyridine-3-carboxylate

• Inchi： 1S/C9H8F4N2O3/c1-17-8(16)6-4(2-14)5(10)3-15-7(6)18-9(11,12)13/h3H,2,14H2,1H3
• InChI Key： JVZYPJKSCPBBMX-UHFFFAOYSA-N
• SMILES： FC1=CN=C(C(C(=O)OC)=C1CN)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 300
• XLogP3: 1.2
• Topological Polar Surface Area: 74.4

Additional information on Methyl 4-(aminomethyl)-5-fluoro-2-(trifluoromethoxy)pyridine-3-carboxylate

Methyl 4-(Aminomethyl)-5-Fluoro-2-(Trifluoromethoxy)Pyridine-3-Carboxylate: A Promising Compound in Medicinal Chemistry

Methyl 4-(aminomethyl)-5-fluoro-2-(trifluoromethoxy)pyridine-3-carboxylate (CAS No. 1804742-58-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to a class of pyridine derivatives, which are known for their diverse biological activities and pharmacological properties. In this article, we will delve into the chemical structure, synthesis, and recent research findings related to this compound.

Chemical Structure and Properties:

The molecular formula of methyl 4-(aminomethyl)-5-fluoro-2-(trifluoromethoxy)pyridine-3-carboxylate is C₁₁H₁₀F₄N₂O₃, with a molecular weight of approximately 286.19 g/mol. The compound features a pyridine ring substituted with an aminomethyl group at the 4-position, a fluorine atom at the 5-position, and a trifluoromethoxy group at the 2-position. The methyl ester group at the 3-position adds further complexity to its structure. These functional groups contribute to the compound's unique chemical properties, such as its solubility, stability, and reactivity.

The presence of the fluorine atom and trifluoromethoxy group enhances the lipophilicity of the molecule, which can influence its bioavailability and cellular uptake. The aminomethyl group provides a reactive site for further chemical modifications, making this compound a valuable starting point for drug discovery and development.

Synthesis:

The synthesis of methyl 4-(aminomethyl)-5-fluoro-2-(trifluoromethoxy)pyridine-3-carboxylate typically involves several steps, each designed to introduce specific functional groups onto the pyridine ring. One common synthetic route starts with the preparation of 5-fluoro-2-trifluoromethoxypyridine-3-carbaldehyde, which is then converted to the corresponding methyl ester through esterification. The final step involves reductive amination to introduce the aminomethyl group.

The choice of reagents and reaction conditions is crucial for achieving high yields and purity. Recent advancements in catalytic methods have improved the efficiency of these reactions, making the synthesis more accessible and cost-effective. For example, palladium-catalyzed cross-coupling reactions have been successfully employed to introduce various substituents onto the pyridine ring, providing a versatile platform for synthesizing analogs with different biological activities.

Biological Activity and Therapeutic Potential:

Methyl 4-(aminomethyl)-5-fluoro-2-(trifluoromethoxy)pyridine-3-carboxylate has shown promising biological activity in several areas of research. One of its key applications is in the development of inhibitors for specific enzymes involved in disease pathways. For instance, studies have demonstrated that this compound can act as an inhibitor of certain kinases, which are important targets in cancer therapy.

In addition to its potential as an enzyme inhibitor, methyl 4-(aminomethyl)-5-fluoro-2-(trifluoromethoxy)pyridine-3-carboxylate has also been investigated for its anti-inflammatory properties. In vitro studies have shown that it can reduce the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in activated immune cells. This suggests that it may have therapeutic potential in treating inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

Clinical Trials and Future Directions:

While preclinical studies have provided encouraging results, further research is needed to fully understand the safety and efficacy of methyl 4-(aminomethyl)-5-fluoro-2-(trifluoromethoxy)pyridine-3-carboxylate. Several clinical trials are currently underway to evaluate its therapeutic potential in various disease conditions. These trials aim to assess pharmacokinetics, pharmacodynamics, and adverse effects in human subjects.

In parallel with clinical trials, ongoing research is focused on optimizing the chemical structure of this compound to enhance its potency and selectivity. Computational methods such as molecular docking and virtual screening are being used to identify structural modifications that could improve binding affinity to target proteins while minimizing off-target effects.

Conclusion:

Methyl 4-(aminomethyl)-5-fluoro-2-(trifluoromethoxy)pyridine-3-carboxylate (CAS No. 1804742-58-2) represents an exciting advancement in medicinal chemistry due to its unique structural features and promising biological activities. Its potential as an enzyme inhibitor and anti-inflammatory agent makes it a valuable candidate for drug development. As research continues to uncover new insights into its mechanisms of action and therapeutic applications, this compound is poised to play a significant role in advancing treatments for various diseases.